N-[(3-propan-2-yl-1H-pyrazol-5-yl)methyl]cyclopropanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3-propan-2-yl-1H-pyrazol-5-yl)methyl]cyclopropanamine, also known as PPCA, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. PPCA is a cyclopropane-containing compound that has been found to exhibit promising biological activity, making it a subject of interest for researchers in the field of drug discovery.
Mechanism of Action
The mechanism of action of N-[(3-propan-2-yl-1H-pyrazol-5-yl)methyl]cyclopropanamine is not fully understood, but it is believed to involve the inhibition of specific enzymes involved in the breakdown of neurotransmitters. By inhibiting these enzymes, this compound may increase the concentration of neurotransmitters in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can improve memory and cognitive function in animal models, suggesting its potential as a therapeutic agent for neurological disorders. This compound has also been found to exhibit anti-inflammatory activity, which could make it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(3-propan-2-yl-1H-pyrazol-5-yl)methyl]cyclopropanamine in lab experiments is its relatively simple synthesis method. This compound can be synthesized in a few steps, making it a convenient compound to work with. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[(3-propan-2-yl-1H-pyrazol-5-yl)methyl]cyclopropanamine. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the final product. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of neurological and inflammatory disorders. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
N-[(3-propan-2-yl-1H-pyrazol-5-yl)methyl]cyclopropanamine can be synthesized through a multi-step process involving the reaction of 3-propan-2-yl-1H-pyrazole-5-carbaldehyde with cyclopropanamine. The reaction is typically carried out in the presence of a catalyst and under specific reaction conditions to ensure optimal yield and purity of the final product.
Scientific Research Applications
N-[(3-propan-2-yl-1H-pyrazol-5-yl)methyl]cyclopropanamine has been the subject of various studies investigating its potential as a therapeutic agent. Research has shown that this compound exhibits inhibitory activity against certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This activity makes this compound a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
N-[(3-propan-2-yl-1H-pyrazol-5-yl)methyl]cyclopropanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3/c1-7(2)10-5-9(12-13-10)6-11-8-3-4-8/h5,7-8,11H,3-4,6H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGPFDFCWQKXNCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NNC(=C1)CNC2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.